Cas no 1340319-01-8 (2-Amino-N-thiophen-3-ylmethyl-acetamide)

• Product Name: 2-Amino-N-thiophen-3-ylmethyl-acetamide
• CAS No: 1340319-01-8
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 2167976
• Update Time: 2025-05-24

2-Amino-N-thiophen-3-ylmethyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-thiophen-3-ylmethyl-acetamide
• 2-amino-N-(thiophen-3-ylmethyl)acetamide
• AM91930
• 2-Amino-N-thiophen-3-ylmethylacetamide
• 2-Amino-N-thiophen-3-ylmethyl-acetamide

• Inchi： 1S/C7H10N2OS/c8-3-7(10)9-4-6-1-2-11-5-6/h1-2,5H,3-4,8H2,(H,9,10)
• InChI Key： LZODTBACBSQZPX-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CNC(CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 140
• Topological Polar Surface Area: 83.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-thiophen-3-ylmethyl-acetamide

2-Amino-N-thiophen-3-ylmethyl-acetamide (CAS No. 1340319-01-8): A Comprehensive Overview

2-Amino-N-thiophen-3-ylmethyl-acetamide, also known by its CAS registry number CAS No. 1340319-01-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an amino group with a thiophene moiety, making it a versatile building block for various applications. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and potential uses.

The molecular structure of 2-Amino-N-thiophen-3-ylmethyl-acetamide consists of a thiophene ring (a five-membered aromatic heterocycle containing sulfur) substituted with an amino group at the 2-position and an acetamide group at the 3-position. This arrangement imparts the compound with distinctive electronic and steric properties, which are highly desirable in drug design and material synthesis. The thiophene ring, being electron-rich due to the presence of sulfur, facilitates various π-interactions, making it a valuable component in constructing bioactive molecules.

Recent studies have highlighted the potential of 2-Amino-N-thiophen-3-ylmethyl-acetamide as a precursor for synthesizing advanced materials, such as conductive polymers and metal-organic frameworks (MOFs). Its ability to act as a coordinating ligand has been exploited in the development of novel catalysts for industrial processes. For instance, researchers have reported its use in catalyzing the selective oxidation of alcohols to aldehydes under mild conditions, showcasing its versatility in green chemistry applications.

In the pharmaceutical sector, 2-Amino-N-thiophen-3-ylmethyl-acetamide has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound exhibits significant inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Furthermore, its ability to modulate cellular signaling pathways has opened new avenues for its application in treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

The synthesis of CAS No. 1340319-01-8 has also been optimized in recent years, with researchers developing efficient and scalable routes to produce this compound on an industrial scale. One notable approach involves the use of microwave-assisted synthesis, which not only accelerates reaction times but also enhances yield and purity. This method has been particularly beneficial for large-scale production in pharmaceutical manufacturing.

Beyond its pharmacological applications, 2-Amino-N-thiophen-3-ylmethyl-acetamide has found utility in the field of sensors and diagnostics. Its ability to selectively bind metal ions has led to its incorporation into optical sensors for detecting heavy metals in environmental samples. This property is especially valuable given the increasing need for robust monitoring systems to address water pollution and soil contamination.

In conclusion, 2-Amino-N-thiophen-3-ylmethyl-acetamide (CAS No. 1340319-01-8) stands out as a multifaceted compound with applications spanning drug discovery, materials science, and environmental monitoring. Its unique chemical structure, coupled with recent advancements in synthetic techniques and functionalization strategies, positions it as a key player in addressing some of the most pressing challenges in modern science.